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Compound of Interest

Compound Name: Versetamide

Cat. No.: B162505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical characteristics of

the Versetamide ligand. Versetamide is a crucial component in the formulation of certain

diagnostic imaging agents, where its primary role is to act as a chelating agent. This document

outlines its chemical properties, provides detailed experimental methodologies for its synthesis

and characterization, and visualizes key related processes.

Core Physicochemical Characteristics
Versetamide, an acyclic, linear polyaminopolycarboxylic acid, is designed for high-affinity

binding to metal ions. Its structure incorporates multiple donor atoms (nitrogens and oxygens)

that coordinate with a central metal ion, forming a stable complex. This chelation is

fundamental to its application in medicine, particularly in the context of gadolinium-based

contrast agents (GBCAs) for Magnetic Resonance Imaging (MRI). In this application,

Versetamide sequesters the toxic gadolinium ion (Gd³⁺), rendering it safe for administration

while preserving its paramagnetic properties essential for contrast enhancement in MRI.[1]

Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of the Versetamide ligand.
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Property Value Source

IUPAC Name

2-[bis[2-[carboxymethyl-[2-(2-

methoxyethylamino)-2-

oxoethyl]amino]ethyl]amino]ac

etic acid

PubChem

Molecular Formula C₂₀H₃₇N₅O₁₀ PubChem

Molecular Weight 507.5 g/mol PubChem

Canonical SMILES

COCCNC(=O)CN(CCN(CCN(

CC(=O)NCCOC)CC(=O)O)CC(

=O)O)CC(=O)O

PubChem

InChI Key
AXFGWXLCWCNPHP-

UHFFFAOYSA-N
PubChem

CAS Number 129009-83-2 PubChem

XLogP3-AA (Computed) -4.4 PubChem

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
13 PubChem

Rotatable Bond Count 21 PubChem

Exact Mass 507.25404239 PubChem

Monoisotopic Mass 507.25404239 PubChem

Topological Polar Surface Area 224 Å² PubChem

Heavy Atom Count 35 PubChem

Formal Charge 0 PubChem

Complexity 769 PubChem

Experimental Protocols
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This section details the methodologies for the synthesis and characterization of the

Versetamide ligand.

Synthesis of Versetamide
The synthesis of Versetamide is achieved through the reaction of

diethylenetriaminepentaacetic dianhydride (DTPA-bisanhydride) with 2-methoxyethylamine.[2]

While a specific, detailed protocol for Versetamide is not publicly available, the following is a

representative procedure based on similar syntheses of DTPA-bisamides.[3]

Materials:

Diethylenetriaminepentaacetic dianhydride (DTPA-bisanhydride)

2-Methoxyethylamine

Anhydrous Dimethylformamide (DMF)

Triethylamine (TEA)

Diethyl ether

Nitrogen gas atmosphere

Standard laboratory glassware and stirring equipment

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve DTPA-bisanhydride (1

equivalent) in anhydrous DMF.

In a separate flask, dissolve 2-methoxyethylamine (2.2 equivalents) in anhydrous DMF.

Slowly add the 2-methoxyethylamine solution to the stirring solution of DTPA-bisanhydride at

room temperature.

Use triethylamine to adjust the pH of the reaction mixture to approximately 8-9.

Heat the reaction mixture to 50-60°C and stir for 4-6 hours.
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Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure (vacuum).

Redissolve the resulting residue in a minimal amount of a suitable solvent (e.g., ethanol).

Precipitate the product by adding an excess of diethyl ether.

Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum to yield

Versetamide.

Characterization of Versetamide: Determination of Metal
Ion Stability Constant
The stability constant (log K) of the Versetamide-gadolinium complex is a critical parameter

that quantifies the strength of the chelation. A high stability constant is essential to prevent the

release of toxic free Gd³⁺ ions in vivo. Potentiometric titration is a standard method for

determining these constants.[2][4]

Materials:

Versetamide ligand

Gadolinium(III) chloride (GdCl₃) solution of known concentration

Standardized potassium hydroxide (KOH) solution (carbonate-free)

Potassium nitrate (KNO₃) for maintaining constant ionic strength

Deionized, degassed water

pH electrode and potentiometer

Temperature-controlled titration vessel
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Nitrogen gas supply

Procedure:

Prepare a solution of the Versetamide ligand of known concentration in deionized, degassed

water with a background electrolyte (e.g., 0.1 M KNO₃) to maintain constant ionic strength.

Prepare a solution of GdCl₃ of known concentration.

In a temperature-controlled vessel (e.g., at 25°C), mix known volumes of the Versetamide
solution and the GdCl₃ solution. Typically, a 1:1 molar ratio is used.

Purge the solution with nitrogen gas to exclude carbon dioxide.

Immerse the calibrated pH electrode into the solution.

Titrate the solution with a standardized KOH solution, recording the pH value after each

addition of the titrant.

Continue the titration until a significant change in pH is observed, indicating the

neutralization of all acidic protons.

The titration data (pH versus volume of KOH added) is then processed using a suitable

computer program (e.g., SUPERQUAD) to calculate the protonation constants of the ligand

and the stability constant of the Gd³⁺-Versetamide complex.[4]

Visualizations
The following diagrams illustrate the structure of Versetamide, the concept of chelation, and a

general experimental workflow for the development of a chelating agent for MRI applications.
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Caption: 2D structure of the Versetamide ligand.
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Versetamide Ligand

Stable Gd-Versetamide Complex

Chelates

Gd³⁺ Ion

is Sequestered

Toxicity

causes

MRI Contrast Enhancement

Enables

Click to download full resolution via product page

Caption: Conceptual diagram of Versetamide chelating a Gadolinium ion.
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Experimental Workflow for Chelating Agent Development

1. Synthesis of Ligand
(e.g., Versetamide)

2. Purification
(e.g., Precipitation, Chromatography)

3. Physicochemical Characterization
(NMR, MS, Elemental Analysis)

4. Complexation with Metal Ion
(e.g., Gd³⁺)

5. In Vitro Stability Testing
(Potentiometric Titration)

6. Preclinical In Vivo Studies
(MRI Efficacy, Toxicology)

7. Formulation as a
Diagnostic Agent

Click to download full resolution via product page

Caption: A generalized experimental workflow for developing a chelating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b162505#physicochemical-characteristics-of-
versetamide-ligand]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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